Cas no 896320-54-0 (N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide)

• Product Name: N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide
• CAS No: 896320-54-0
• MF: C₁₄H₁₆N₂O₅S₂
• MW: 356.417241096497
• CID: 6551613
• Update Time: 2025-07-31

N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide
• Ethanediamide, N1-ethyl-N2-[2-(2-furanyl)-2-(2-thienylsulfonyl)ethyl]-

• Inchi： 1S/C14H16N2O5S2/c1-2-15-13(17)14(18)16-9-11(10-5-3-7-21-10)23(19,20)12-6-4-8-22-12/h3-8,11H,2,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： COKJBGZSXUMYQL-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC(C1=CC=CO1)S(C1SC=CC=1)(=O)=O)=O

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 12.03±0.46(Predicted)

Additional information on N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide

N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896320-54-0): A Comprehensive Overview

N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896320-54-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, often referred to by its CAS number 896320-54-0, is characterized by its intricate molecular framework, which includes a thiophene sulfone moiety and a furan ring, both of which contribute to its distinct properties and reactivity.

The chemical structure of N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide is composed of a central ethane diamide backbone, with one end substituted by an ethyl group and the other end by a 2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In the realm of medicinal chemistry, N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide has shown promise as a potential therapeutic agent. Recent studies have explored its biological activity, particularly in the context of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2019 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary in vitro studies have indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The thiophene sulfone moiety in N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metal-based therapeutic agents. This property has been leveraged in the development of coordination complexes with transition metals such as copper and zinc, which have shown enhanced biological activity compared to the parent compound. These metal complexes have been studied for their potential use in treating neurodegenerative diseases and as antimicrobial agents.

Beyond its medicinal applications, N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide has also found utility in materials science. The presence of the furan ring and thiophene sulfone group makes it an attractive candidate for the synthesis of functional polymers and organic semiconductors. Research published in Advanced Materials in 2018 demonstrated that this compound can be used as a building block for the preparation of conjugated polymers with tunable electronic properties. These polymers have shown promise in organic photovoltaic devices and field-effect transistors due to their high charge carrier mobility and stability.

The synthesis of N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide typically involves multi-step reactions, starting from readily available starting materials such as thiophene sulfonyl chloride and furan derivatives. The key steps include nucleophilic substitution reactions, amide formation, and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also recommended to work under a fume hood to minimize exposure to any volatile or potentially harmful vapors.

Overall, N-ethyl-N'-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide (CAS No. 896320-54-0) represents a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and properties make it an intriguing subject for ongoing research, with promising implications for future developments in these fields.